6-Methyl-4-(pyrimidin-5-yloxy)picolinic acid

• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.21 g/mol
• IUPAC Name: 6-methyl-4-pyrimidin-5-yloxypyridine-2-carboxylic acid
• InChI: InChI=1S/C11H9N3O3/c1-7-2-8(3-10(14-7)11(15)16)17-9-4-12-6-13-5-9/h2-6H,1H3,(H,15,16)
• InChI Key: ZVYHCXSXMBGQGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)C(=O)O)OC2=CN=CN=C2

Description

6-Methyl-4-(pyrimidin-5-yloxy)picolinic acid is a useful research compound. Its molecular formula is C11H9N3O3 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

6-methyl-4-(pyrimidin-5-yloxy)picolinonitrile (4.31 g, 20.3 mmol, 1.00 eq) was dissolved in dioxane (90 mL), and 2N NaOH (45 mL) was added. The mixture was refluxed for 18 h and after cooling the reaction was neutralized with 2N HCl (45 mL). The water and solvent were removed in vacuo and the crude reaction was dissolved in 10% MeOH/CH2Cl2. The undissolved salt was filtered off and the solvents were removed in vacuo to afford 4.65 g (99%) of the title compound as a white solid which was used without further purification.